6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one

• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 6-(furan-2-yl)-2-[[4-(2-phenoxyethyl)piperazin-1-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C21H24N4O3/c26-21-9-8-19(20-7-4-15-28-20)22-25(21)17-24-12-10-23(11-13-24)14-16-27-18-5-2-1-3-6-18/h1-9,15H,10-14,16-17H2
• InChI Key: VKHDSLNVFHDSQA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOC2=CC=CC=C2)CN3C(=O)C=CC(=N3)C4=CC=CO4

Description

This compound belongs to the pyridazin-3(2H)-one family, characterized by a six-membered aromatic ring with two adjacent nitrogen atoms. Its structure includes a furan-2-yl substituent at position 6 and a 4-(2-phenoxyethyl)piperazinylmethyl group at position 2 (Figure 1).

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of pyridazinones exhibit significant anticancer properties. For instance, compounds similar to 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one have shown cytotoxic effects against various cancer cell lines, with IC50 values indicating potential for further development as anticancer agents .

Antimicrobial Effects

The compound has demonstrated antimicrobial activity against several bacterial strains. Studies have indicated that modifications in the piperazine group can enhance the antimicrobial efficacy of pyridazinones, suggesting potential applications in treating infections .

Anti-inflammatory Properties

Pyridazinones, including this compound, have been investigated for their anti-inflammatory effects. They act as dual inhibitors of cyclooxygenase and lipoxygenase enzymes, which are critical in inflammatory pathways. This suggests a therapeutic role in managing conditions like arthritis .

Neuroprotective Effects

Research has also explored the neuroprotective potential of this compound. It may offer benefits in treating neurodegenerative diseases by modulating neurotransmitter systems and reducing oxidative stress .

Case Study 1: Anticancer Activity

A study published in the Journal of Medicinal Chemistry examined the anticancer activity of pyridazinone derivatives, including those structurally related to 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one. The results showed significant cytotoxicity against human cancer cell lines, supporting further investigation into its mechanisms and potential as a therapeutic agent .

Case Study 2: Anti-inflammatory Mechanism

In another research article, a series of pyridazinones were synthesized and tested for their anti-inflammatory properties. The study found that compounds with a similar structure to 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one exhibited potent inhibition of COX enzymes, indicating their potential use in treating inflammatory disorders .

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Comparison with Similar Pyridazin-3(2H)-one Derivatives

Structural Modifications and Substituent Effects

Pyridazinone derivatives are structurally diverse, with variations in substituents at positions 2, 4, 5, and 6 influencing bioactivity. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison of Selected Pyridazin-3(2H)-one Derivatives

Compound Name	Pyridazinone Substituents	Piperazine Modification	Key Biological Activities	References
Target Compound	6-(furan-2-yl)	4-(2-phenoxyethyl)	Under investigation
6-(2-chlorophenyl)-2-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyridazin-3(2H)-one	6-(2-chlorophenyl)	4-(4-fluorophenyl)	Not explicitly reported; fluorophenyl enhances receptor affinity
4-(Aryl/heteroaryl)-6-phenyl-2-[3-(4-substituted-piperazin-1-yl)propyl]pyridazin-3(2H)-one	4-(aryl), 6-phenyl	3-(4-substituted-piperazine)	Cytotoxic (AGS gastric cancer cells)
5-Chloro-6-phenyl-2-substituted pyridazin-3(2H)-ones (3a-3h)	5-chloro-6-phenyl	Alkyl/aryl groups (e.g., methyl, benzyl)	Synthesized for formyl peptide receptor agonism
2-(4-Fluorophenyl)-6-{4-[2-(furan-2-yl)quinoline-4-carbonyl]piperazin-1-yl}-2,3-dihydropyridazin-3-one	6-(furan-2-yl)	Quinoline-4-carbonyl-piperazine	Orexin 2 receptor modulation (potential for insomnia/narcolepsy)

Key Differences in Pharmacological Profiles

Substituent-Driven Solubility and Lipophilicity: The furan-2-yl group in the target compound may improve aqueous solubility compared to chlorophenyl or fluorophenyl analogs, as furan’s oxygen atom facilitates hydrogen bonding .

Receptor Binding and Selectivity :

• Piperazine modifications are critical for receptor interactions. For example:

• Fluorophenyl-piperazine derivatives (e.g., ) exhibit high affinity for serotonin and dopamine receptors.
• The target compound’s phenoxyethyl group may favor adrenergic or histaminergic receptor binding, as seen in structurally related agents . Furan-containing analogs (e.g., ) show orexin receptor modulation, suggesting the target compound may share this mechanism.

Synthetic Accessibility: The target compound’s synthesis likely involves alkylation of piperazine with brominated phenoxyethyl groups, a method paralleling the preparation of ethyl 2-(3-(4-(4-chlorophenyl)piperazin-1-yl)-6-oxopyridazin-1(6H)-yl)acetate . In contrast, sulfonamide-linked piperazines (e.g., ) require sulfonyl chloride intermediates, complicating scalability.

Biological Activity

The compound 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one is a pyridazinone derivative that has garnered attention for its diverse biological activities. Pyridazinones are known for their pharmacological properties, including anti-inflammatory, analgesic, and anticancer effects. This article reviews the biological activity of this specific compound, highlighting its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one can be described as follows:

• Molecular Formula : C$_{20}$H$_{24}$N$_{4}$O$_{3}$
• Molecular Weight : 364.43 g/mol
• IUPAC Name : 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one

Biological Activity Overview

The biological activities of this compound have been evaluated in several studies, revealing its potential in various therapeutic areas:

Anticancer Activity

Recent studies have demonstrated that pyridazinone derivatives exhibit significant anticancer properties. For instance, one study assessed the compound's effects on gastric adenocarcinoma (AGS) cells using MTT and LDH assays. The results indicated that the compound induced oxidative stress and apoptosis in cancer cells, suggesting its potential as an anticancer agent .

Analgesic and Anti-inflammatory Effects

Pyridazinones are also noted for their analgesic and anti-inflammatory activities. The incorporation of the piperazine moiety enhances these effects, making compounds like 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one promising candidates for pain management therapies .

The mechanisms through which this compound exerts its biological effects are multifaceted:

• Oxidative Stress Induction : The compound triggers the release of reactive oxygen species (ROS), leading to cellular damage in cancer cells.
• Apoptosis Activation : Flow cytometry studies revealed increased Bax expression, indicating the activation of apoptotic pathways in treated cells .
• COX Inhibition : Similar compounds have been shown to inhibit cyclooxygenase (COX) enzymes, contributing to their anti-inflammatory properties .

Case Studies and Research Findings

Study	Biological Activity	Methodology	Key Findings
	Anticancer	MTT Assay	Induced apoptosis in AGS cells via oxidative stress.
	Analgesic/Anti-inflammatory	In vivo models	Demonstrated significant pain relief and reduced inflammation in animal models.
	Cytotoxicity	LDH Assay	Showed cytotoxic effects against various cancer cell lines with low toxicity to normal cells.